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Compound of Interest

Compound Name: Ru-Metro

Cat. No.: B120397 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the

handling of Ru-Metro (CAS 142012-12-2; Molecular Formula: C₁₂H₁₅Cl₂N₃O₃Ru), a ruthenium-

based organometallic compound incorporating a metronidazole ligand. Adherence to these

guidelines is critical to ensure personnel safety and maintain experimental integrity.

Hazard Identification and Risk Assessment
Ru-Metro is a research-grade organometallic compound. While a specific Safety Data Sheet

(SDS) for this exact complex is not publicly available, a comprehensive risk assessment must

be conducted based on its components: a ruthenium center and a metronidazole-derived

ligand.

Ruthenium Compounds: Ruthenium and its compounds are part of the platinum group

metals. While metallic ruthenium is relatively inert, its compounds can be reactive and may

exhibit toxicity. Some ruthenium complexes are being investigated for their anticancer

properties, indicating high biological activity.

Organometallic Compounds: These compounds can be sensitive to air, moisture, and light.

Their handling often requires an inert atmosphere to prevent degradation. Toxicological

properties of novel organometallic compounds are often not fully characterized, warranting a

cautious approach.
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Metronidazole: A nitroimidazole antimicrobial agent. While used therapeutically, it has known

side effects and potential for toxicity.

Given these components, Ru-Metro should be handled as a potentially hazardous substance

with unknown full toxicological properties.

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling Ru-Metro. The following table

summarizes the required PPE for various laboratory operations.

Operation Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Weighing and

preparing

solutions

Chemical splash

goggles

Double-gloving

with nitrile or

neoprene gloves

Full-length lab

coat (flame-

resistant

recommended)

N95 respirator or

higher, especially

for powders

Running

reactions

Chemical splash

goggles and face

shield

Double-gloving

with nitrile or

neoprene gloves

Full-length lab

coat (flame-

resistant

recommended)

Work in a

certified chemical

fume hood

Purification (e.g.,

chromatography)

Chemical splash

goggles and face

shield

Double-gloving

with nitrile or

neoprene gloves

Full-length lab

coat (flame-

resistant

recommended)

Work in a

certified chemical

fume hood

Handling waste
Chemical splash

goggles

Heavy-duty

chemical

resistant gloves

over nitrile

gloves

Full-length lab

coat

As required by

waste stream

Note: Always inspect gloves for tears or punctures before and during use. Change gloves

immediately if contamination is suspected.
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Engineering Controls
Ventilation: All manipulations of Ru-Metro, especially in solid form or as volatile solutions,

must be performed in a certified chemical fume hood to minimize inhalation exposure.

Inert Atmosphere: Ruthenium complexes can be sensitive to oxidation.[1] For reactions

requiring anhydrous or oxygen-free conditions, use a glovebox or Schlenk line techniques.

Handling and Storage Procedures
Receiving and Unpacking: Inspect packages for damage upon receipt. Wear appropriate

PPE when unpacking.

Storage: Store Ru-Metro in a cool, dry, and dark place. Keep the container tightly sealed.

Store away from strong oxidizing agents.

Weighing: Weigh solid Ru-Metro in a fume hood or a ventilated balance enclosure to avoid

inhalation of fine powders.

Solution Preparation: Add solid Ru-Metro to the solvent slowly. Some ruthenium complexes

may require specific solvents for stability. Avoid using chlorinated solvents if instability is

suspected.[1]

Spill and Emergency Procedures
Minor Spills (Solid):

Alert personnel in the immediate area.

Wearing appropriate PPE, gently sweep up the solid material, avoiding dust generation.

Place the spilled material and any contaminated cleaning materials into a sealed container

for hazardous waste disposal.

Clean the spill area with an appropriate solvent and then with soap and water.

Minor Spills (Liquid):
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Alert personnel in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g.,

vermiculite, sand).

Place the absorbent material into a sealed container for hazardous waste disposal.

Clean the spill area with an appropriate solvent and then with soap and water.

Major Spills:

Evacuate the immediate area.

Alert your institution's emergency response team.

Prevent entry into the affected area.

Personnel Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at

least 15 minutes and remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Disposal Plan
All waste containing Ru-Metro, including empty containers, contaminated PPE, and spill

cleanup materials, must be disposed of as hazardous waste.
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Waste Stream Disposal Container Labeling

Solid Ru-Metro Waste
Sealable, labeled, solid waste

container

"Hazardous Waste: Ruthenium

Compound, Solid"

Liquid Ru-Metro Waste

Sealable, labeled, liquid waste

container (chemically

compatible)

"Hazardous Waste: Ruthenium

Compound, Liquid" (list all

solvents)

Contaminated Labware
Puncture-resistant, labeled

container

"Hazardous Waste:

Contaminated

Sharps/Labware"

Contaminated PPE Labeled, sealed plastic bag
"Hazardous Waste:

Contaminated PPE"

Follow all institutional, local, and national regulations for hazardous waste disposal.

Experimental Workflow and Safety Checkpoints
The following diagram illustrates a typical experimental workflow for using Ru-Metro, with

critical safety checkpoints highlighted.
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Preparation

Reaction

Work-up & Purification

Cleanup & Disposal

Start: Review SDS/Safety Info

Don PPE

Checkpoint 1:
Correct PPE?

Set up in Fume Hood

Weigh Ru-Metro

Checkpoint 2:
Fume hood sash at

correct height?

Prepare Solution

Run Reaction

Monitor Reaction

Quench Reaction

Extraction/Purification

Checkpoint 3:
Proper waste containers

ready?

Analyze Product

Segregate & Dispose Waste

Decontaminate Glassware & Surfaces

End: Remove PPE & Wash Hands

Checkpoint 4:
All waste properly

contained?

Click to download full resolution via product page

Caption: Experimental workflow with integrated safety checkpoints.
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Logical Relationship of Safety Controls
The hierarchy of controls is a fundamental concept in laboratory safety. The following diagram

illustrates the application of this hierarchy to the handling of Ru-Metro.

Hierarchy of Controls for Ru-Metro

Elimination/Substitution Most Effective Not feasible for this research compound Engineering Controls Isolate people from the hazard
- Chemical Fume Hood

- Glovebox
- Ventilated Enclosures

Administrative Controls Change the way people work
- Standard Operating Procedures (SOPs)

- Safety Training
- Hazard Communication

Personal Protective Equipment (PPE) Least Effective - Goggles, Gloves, Lab Coat
- Respirator, Face Shield

Click to download full resolution via product page

Caption: Hierarchy of safety controls for handling Ru-Metro.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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